Cas no 1226236-40-3 (Cyclohexyl (3,5-difluorophenyl)methanol)

• Product Name: Cyclohexyl (3,5-difluorophenyl)methanol
• CAS No: 1226236-40-3
• MF: C₁₃H₁₆F₂O
• MW: 226.262351036072
• MDL: MFCD16069390
• CID: 5167528
• Update Time: 2026-03-04

Cyclohexyl (3,5-difluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Cyclohexyl (3,5-difluorophenyl)methanol
• Cyclohexyl(3,5-difluorophenyl)methanol

• MDL： MFCD16069390
• Inchi： 1S/C13H16F2O/c14-11-6-10(7-12(15)8-11)13(16)9-4-2-1-3-5-9/h6-9,13,16H,1-5H2
• InChI Key： BDBBQBNTXCBVMS-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(C1CCCCC1)O)F

Computed Properties

• Exact Mass: 226.117
• Monoisotopic Mass: 226.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2

Additional information on Cyclohexyl (3,5-difluorophenyl)methanol

Recent Advances in the Study of Cyclohexyl (3,5-difluorophenyl)methanol (CAS: 1226236-40-3) in Chemical Biology and Pharmaceutical Research

Cyclohexyl (3,5-difluorophenyl)methanol (CAS: 1226236-40-3) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of drug discovery and development. This research brief provides an overview of the latest findings related to this compound, highlighting its relevance in current scientific investigations.

The synthesis of Cyclohexyl (3,5-difluorophenyl)methanol has been optimized in recent years, with researchers employing advanced catalytic methods to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of asymmetric hydrogenation techniques to achieve enantioselective synthesis, which is critical for its application in chiral drug development. The compound's structural features, including the cyclohexyl and difluorophenyl groups, contribute to its stability and bioavailability, making it a promising candidate for further pharmacological evaluation.

In terms of biological activity, Cyclohexyl (3,5-difluorophenyl)methanol has shown potential as an inhibitor of specific enzymatic pathways. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported its inhibitory effects on protein kinases involved in inflammatory responses. The compound's ability to modulate these pathways suggests its utility in developing novel anti-inflammatory agents. Additionally, preliminary in vitro studies have indicated its efficacy in targeting cancer cell lines, though further in vivo validation is required to confirm these findings.

The mechanistic insights into Cyclohexyl (3,5-difluorophenyl)methanol's action have been elucidated through computational modeling and X-ray crystallography. Researchers have identified key interactions between the compound and its target proteins, providing a foundation for structure-activity relationship (SAR) studies. These insights are invaluable for the design of derivatives with enhanced potency and selectivity. For example, a 2023 study in ACS Chemical Biology utilized molecular docking simulations to predict binding affinities, which were subsequently validated through biochemical assays.

Despite these advancements, challenges remain in the clinical translation of Cyclohexyl (3,5-difluorophenyl)methanol. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the compound's full therapeutic potential.

In conclusion, Cyclohexyl (3,5-difluorophenyl)methanol (CAS: 1226236-40-3) represents a promising scaffold in drug discovery, with recent studies underscoring its synthetic accessibility, biological activity, and mechanistic versatility. Continued research into its applications and derivatives is likely to yield significant contributions to the fields of chemical biology and pharmaceutical science.